67-48-1

Choline chloride

In Stock

• CAS RN:
• 67-48-1

• Formula:
• C5H14NO.Cl
  C5H14ClNO

• InChI:
• InChI=1S/C5H14NO.ClH/c1-6(2,3)4-5-7;/h7H,4-5H2,1-3H3;1H/q+1;/p-1

• InChIKey:
• SGMZJAMFUVOLNK-UHFFFAOYSA-M

• Choline is an essential nutrient with roles in liver, neurological, hematological, and skeletal muscle homeostasis. It is a precursor in the biosynthesis of membrane phospholipids, such as phosphatidylcholine, which facilitate cell signaling and transport across the membrane, and a precursor to the neurotransmitter acetylcholine. Choline is required for hepatic lipid transport. Perinatal administration of choline (18.8 mg/kg) improves prenatal alcohol exposure-induced cognitive deficits in rats. Choline (13 mg/animal per day) improves motor coordination and behavioral deficits in a mouse model of Rett syndrome, as well as improves deficits in recognition memory induced by early-life iron deficiency in rats when administered in the drinking water at a concentration of 5 ppm. Deficiencies in choline intake are positively correlated with muscle wasting, and dietary administratio...

5,6-Methylenedioxyindole

In Stock

• CAS RN:
• 267-48-1

• Formula:
• C9H7NO2

• InChI:
• InChI=1S/C9H7NO2/c1-2-10-7-4-9-8(3-6(1)7)11-5-12-9/h1-4,10H,5H2

• InChIKey:
• BGUGGEACYAZDOQ-UHFFFAOYSA-N

• 5,6-Methylenedioxyindole is a useful research compound. Its molecular formula is C9H7NO2 and its molecular weight is 161.16 g/mol. The purity is usually 95%.

1-(3-Methylphenyl)-1-phenylmethanamine hydrochloride

In Stock

• CAS RN:
• 5267-48-1

• Formula:
• C14H16ClN

• InChI:
• InChI=1S/C14H15N.ClH/c1-11-6-5-9-13(10-11)14(15)12-7-3-2-4-8-12;/h2-10,14H,15H2,1H3;1H

• InChIKey:
• NDFHIOAWQHPWSW-UHFFFAOYSA-N

• 1-(3-Methylphenyl)-1-phenylmethanamine hydrochloride is a useful research compound. Its molecular formula is C14H16ClN and its molecular weight is 233.73. The purity is usually 95%.

Ruthenium-106

• CAS RN:
• 13967-48-1

• Formula:
• Ru

• InChI:
• InChI=1S/Ru/i1+5

• InChIKey:
• KJTLSVCANCCWHF-BKFZFHPZSA-N

• Ruthenium-106, also known as Ruthenium-106, is a useful research compound. Its molecular formula is Ru and its molecular weight is 105.90733 g/mol. The purity is usually 95%.

5-(4-Cyanophenyl)-5-oxovaleronitrile

In Stock

• CAS RN:
• 898767-48-1

• Formula:
• C12H10N2O

• InChI:
• InChI=1S/C12H10N2O/c13-8-2-1-3-12(15)11-6-4-10(9-14)5-7-11/h4-7H,1-3H2

• InChIKey:
• QODAPABTZAYCQC-UHFFFAOYSA-N

• 5-(4-Cyanophenyl)-5-oxovaleronitrile is a useful research compound. Its molecular formula is C12H10N2O and its molecular weight is 198.22 g/mol. The purity is usually 95%.

3-Amino-N-(tert-butyl)propanamide

In Stock

• CAS RN:
• 209467-48-1

• Formula:
• C7H17ClN2O

• InChI:
• InChI=1S/C7H16N2O/c1-7(2,3)9-6(10)4-5-8/h4-5,8H2,1-3H3,(H,9,10)

• InChIKey:
• OUFABYVEGLDHBA-UHFFFAOYSA-N

• 3-Amino-N-(tert-butyl)propanamide is a useful research compound. Its molecular formula is C7H17ClN2O and its molecular weight is 180.67 g/mol. The purity is usually 95%.

N-(5-(isopropylthio)-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide

In Stock

• CAS RN:
• 393567-48-1

• Formula:
• C13H12F3N3OS2

• InChI:
• InChI=1S/C13H12F3N3OS2/c1-7(2)21-12-19-18-11(22-12)17-10(20)8-4-3-5-9(6-8)13(14,15)16/h3-7H,1-2H3,(H,17,18,20)

• InChIKey:
• ZTJPRAAGPPTAKF-UHFFFAOYSA-N

• N-(5-(isopropylthio)-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C13H12F3N3OS2 and its molecular weight is 347.37. The purity is usually 95%.

3-amino-N-[(3,4-dichlorophenyl)methyl]-6-pyridin-4-ylthieno[2,3-b]pyridine-2-carboxamide

In Stock

• CAS RN:
• 445267-48-1

• Formula:
• C20H14Cl2N4OS

• InChI:
• InChI=1S/C20H14Cl2N4OS/c21-14-3-1-11(9-15(14)22)10-25-19(27)18-17(23)13-2-4-16(26-20(13)28-18)12-5-7-24-8-6-12/h1-9H,10,23H2,(H,25,27)

• InChIKey:
• WWZAOROUYXTXRP-UHFFFAOYSA-N

• 3-amino-N-[(3,4-dichlorophenyl)methyl]-6-pyridin-4-ylthieno[2,3-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C20H14Cl2N4OS and its molecular weight is 429.32. The purity is usually 95%.

Cbz-pyr-ome

Usually In Stock

• CAS RN:
• 848467-48-1

• Formula:
• C14H15NO5

• InChI:
• InChI=1S/C14H15NO5/c1-19-13(17)11-7-8-12(16)15(11)14(18)20-9-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3

• InChIKey:
• MBOBZGBHABMDMC-UHFFFAOYSA-N

• Cbz-pyr-ome is a useful research compound. Its molecular formula is C14H15NO5 and its molecular weight is 277.276. The purity is usually 95%.

1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(3-(trifluoromethyl)phenyl)urea

In Stock

• CAS RN:
• 796967-48-1

• Formula:
• C20H22BF3N2O3

• InChI:
• InChI=1S/C20H22BF3N2O3/c1-18(2)19(3,4)29-21(28-18)14-8-10-15(11-9-14)25-17(27)26-16-7-5-6-13(12-16)20(22,23)24/h5-12H,1-4H3,(H2,25,26,27)

• InChIKey:
• YNESXENNYVJJQN-UHFFFAOYSA-N

• 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(3-(trifluoromethyl)phenyl)urea is a useful research compound. Its molecular formula is C20H22BF3N2O3 and its molecular weight is 406.2 g/mol. The purity is usually 95%.

bis(5-((3,4-dichlorobenzyl)thio)-4-ethyl-4H-1,2,4-triazol-3-yl)methane

In Stock

• CAS RN:
• 500267-48-1

• Formula:
• C23H22Cl4N6S2

• InChI:
• InChI=1S/C23H22Cl4N6S2/c1-3-32-20(28-30-22(32)34-12-14-5-7-16(24)18(26)9-14)11-21-29-31-23(33(21)4-2)35-13-15-6-8-17(25)19(27)10-15/h5-10H,3-4,11-13H2,1-2H3

• InChIKey:
• AKARPLIAAAMUMI-UHFFFAOYSA-N

• Bis(5-((3,4-dichlorobenzyl)thio)-4-ethyl-4H-1,2,4-triazol-3-yl)methane is a useful research compound. Its molecular formula is C23H22Cl4N6S2 and its molecular weight is 588.39. The purity is usually 95%.

6-(3-(6-Methylpyridin-2-yl)-1H-pyrazol-4-yl)quinoxaline

In Stock

• CAS RN:
• 746667-48-1

• Formula:
• C17H13N5

• InChI:
• InChI=1S/C17H13N5/c1-11-3-2-4-15(21-11)17-13(10-20-22-17)12-5-6-14-16(9-12)19-8-7-18-14/h2-10H,1H3,(H,20,22)

• InChIKey:
• VXJLYXCHOKEODY-UHFFFAOYSA-N

• BIO-013077-01, Novel potent antagonist of the TGFbeta family type I receptors, Alk5 and/or Alk4.

3-(4-Cyanobenzoyl)-4-methylpyridine

In Stock

• CAS RN:
• 1187167-48-1

• Formula:
• C14H10N2O

• InChI:
• InChI=1S/C14H10N2O/c1-10-6-7-16-9-13(10)14(17)12-4-2-11(8-15)3-5-12/h2-7,9H,1H3

• InChIKey:
• KTWXJMSVBFTGPK-UHFFFAOYSA-N

• 3-(4-Cyanobenzoyl)-4-methylpyridine is a useful research compound. Its molecular formula is C14H10N2O and its molecular weight is 222.24 g/mol. The purity is usually 95%.

[3-(Trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]methanamine

Usually In Stock

• CAS RN:
• 1886967-48-1

• Formula:
• C7H10F3N

• InChI:
• InChI=1S/C7H10F3N/c8-7(9,10)6-1-5(2-6,3-6)4-11/h1-4,11H2

• InChIKey:
• NSWKDQRUDSLKBW-UHFFFAOYSA-N

• [3-(Trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]methanamine is a useful research compound. Its molecular formula is C7H10F3N and its molecular weight is 165.16. The purity is usually 95%.

N-[1-(1,5-dimethyl-1H-pyrazol-4-yl)ethylidene]hydroxylamine

In Stock

• CAS RN:
• 1019067-48-1

• Formula:
• C7H11N3O

• InChI:
• InChI=1S/C7H11N3O/c1-5(9-11)7-4-8-10(3)6(7)2/h4,11H,1-3H3/b9-5+

• InChIKey:
• QESYGHRTVFHGAW-WEVVVXLNSA-N

• N-[1-(1,5-dimethyl-1H-pyrazol-4-yl)ethylidene]hydroxylamine is a useful research compound. Its molecular formula is C7H11N3O and its molecular weight is 153.18 g/mol. The purity is usually 95%.

2-(3-Hydroxy-3-methylpyrrolidin-1-yl)acetic acid

In Stock

• CAS RN:
• 1695867-48-1

• Formula:
• C7H13NO3

• InChI:
• InChI=1S/C7H13NO3/c1-7(11)2-3-8(5-7)4-6(9)10/h11H,2-5H2,1H3,(H,9,10)

• InChIKey:
• NQNWOPQMPXQVSJ-UHFFFAOYSA-N

• 2-(3-Hydroxy-3-methylpyrrolidin-1-yl)acetic acid is a useful research compound. Its molecular formula is C7H13NO3 and its molecular weight is 159.185. The purity is usually 95%.

1-(3-Methylphenyl)-1-phenylmethanamine hydrochloride

• CAS RN:
• 5267-48-1; 55095-20-0

• Formula:
• C14H16ClN

• InChI:
• InChI=1S/C14H15N.ClH/c1-11-6-5-9-13(10-11)14(15)12-7-3-2-4-8-12;/h2-10,14H,15H2,1H3;1H

• InChIKey:
• NDFHIOAWQHPWSW-UHFFFAOYSA-N

• 1-(3-Methylphenyl)-1-phenylmethanamine hydrochloride is a useful research compound. Its molecular formula is C14H16ClN and its molecular weight is 233.74. The purity is usually 95%.